Cas no 2877690-43-0 (5-chloro-2-{3-(pyrazin-2-yloxy)methylpiperidin-1-yl}-1,3-benzoxazole)

• Product Name: 5-chloro-2-{3-(pyrazin-2-yloxy)methylpiperidin-1-yl}-1,3-benzoxazole
• CAS No: 2877690-43-0
• MF: C₁₇H₁₇ClN₄O₂
• MW: 344.795482397079
• CID: 5330610
• Update Time: 2025-10-29

5-chloro-2-{3-(pyrazin-2-yloxy)methylpiperidin-1-yl}-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-[3-[(2-pyrazinyloxy)methyl]-1-piperidinyl]benzoxazole
• 5-chloro-2-{3-(pyrazin-2-yloxy)methylpiperidin-1-yl}-1,3-benzoxazole

• Inchi： 1S/C17H17ClN4O2/c18-13-3-4-15-14(8-13)21-17(24-15)22-7-1-2-12(10-22)11-23-16-9-19-5-6-20-16/h3-6,8-9,12H,1-2,7,10-11H2
• InChI Key： JNRZAIPHKBCWEZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Cl)C=C2N=C1N1CCCC(COC2=NC=CN=C2)C1

Experimental Properties

• Density: 1.327±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 492.7±53.0 °C(Predicted)
• pka: 1.43±0.40(Predicted)

Additional information on 5-chloro-2-{3-(pyrazin-2-yloxy)methylpiperidin-1-yl}-1,3-benzoxazole

Introduction to 5-chloro-2-{3-(pyrazin-2-yloxy)methylpiperidin-1-yl}-1,3-benzoxazole (CAS No. 2877690-43-0)

5-chloro-2-{3-(pyrazin-2-yloxy)methylpiperidin-1-yl}-1,3-benzoxazole, identified by the CAS number 2877690-43-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzoxazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a chloro substituent and a piperidine moiety linked through a pyrazine oxide bridge introduces unique pharmacophoric features that contribute to its potential therapeutic applications.

The benzoxazole core is a privileged scaffold in drug discovery, exhibiting properties such as good solubility, metabolic stability, and the ability to interact with various biological targets. The specific arrangement of functional groups in 5-chloro-2-{3-(pyrazin-2-yloxy)methylpiperidin-1-yl}-1,3-benzoxazole suggests that it may possess inhibitory activity against enzymes or receptors involved in critical biological pathways. For instance, the pyrazine ring and its oxygenated derivative can serve as hydrogen bond donors or acceptors, enhancing binding affinity to protein targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the piperidine ring in 5-chloro-2-{3-(pyrazin-2-yloxy)methylpiperidin-1-yl}-1,3-benzoxazole could interact with hydrophobic pockets or aromatic residues in protein active sites, while the chloro group may engage in electrostatic interactions. This structural framework makes it a promising candidate for further exploration in the development of novel therapeutic agents.

In the context of drug discovery, the synthesis of analogs derived from 5-chloro-2-{3-(pyrazin-2-yloxy)methylpiperidin-1-yl}-1,3-benzoxazole has been extensively studied to optimize pharmacokinetic properties and target specificity. The introduction of modifications such as halogen substitutions or changes in the piperidine ring can significantly alter the compound's bioactivity. For example, structural variations have been shown to enhance binding affinity or reduce off-target effects, making this compound a valuable starting point for medicinal chemists.

The benzoxazole moiety is particularly interesting due to its role in various pharmacological contexts. It has been reported to exhibit anti-inflammatory, antimicrobial, and anticancer properties when incorporated into drug molecules. The oxygen atom in the benzoxazole ring can participate in hydrogen bonding interactions with biological targets, which is crucial for maintaining stability and efficacy. Additionally, the presence of multiple substituents allows for fine-tuning of electronic and steric properties, enabling customization for specific therapeutic needs.

Recent research has highlighted the potential of 5-chloro-2-{3-(pyrazin-2-yloxy)methylpiperidin-1-yl}-1,3-benzoxazole as a lead compound for further development. Preclinical studies have demonstrated its ability to modulate key signaling pathways associated with diseases such as cancer and neurodegeneration. The compound's unique structural features make it an attractive candidate for investigation in both academic and industrial settings. Researchers are exploring its interactions with proteins such as kinases and transcription factors, which are often implicated in disease pathogenesis.

The synthesis of 5-chloro-2-{3-(pyrazin-2-yloxy)methylpiperidin-1-yl}-1,3-benzoxazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. These techniques not only improve synthetic efficiency but also allow for greater control over regioselectivity and stereoselectivity.

The pharmacological profile of this compound is further enhanced by its ability to cross the blood-brain barrier (BBB), a critical factor for treating central nervous system (CNS) disorders. Preliminary studies suggest that modifications to the piperidine ring can influence BBB penetration without compromising bioactivity. This opens up possibilities for developing treatments targeting neurological conditions where blood-brain barrier permeability is a significant challenge.

In conclusion,5-chloro-2-{3-(pyrazin-2-yloxy)methylpiperidin-1-yl}-1,3-benzoxazole (CAS No. 2877690-43-0) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and demonstrated biological activity make it an attractive candidate for further preclinical and clinical development. As research continues to uncover new therapeutic applications for benzoxazole derivatives,5-chloro{...}benzoxazole will likely play an important role in addressing unmet medical needs across multiple disease areas.